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Compound of Interest

Compound Name: Lesogaberan napadisylate

Cat. No.: B11934014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of

Lesogaberan napadisylate, a potent and selective GABA-B receptor agonist. The included

methodologies are essential for researchers in pharmacology and drug development

investigating the compound's mechanism of action and pharmacological profile.

Introduction
Lesogaberan (also known as AZD-3355) is a selective agonist for the γ-aminobutyric acid type

B (GABA-B) receptor.[1][2] As a G protein-coupled receptor (GPCR), the GABA-B receptor

plays a crucial role in mediating slow and prolonged inhibitory neurotransmission in the central

nervous system.[3] Lesogaberan was developed for the potential treatment of

gastroesophageal reflux disease (GERD).[2] In vitro studies are fundamental to understanding

its potency, selectivity, and functional effects on cellular signaling pathways.

Quantitative Data Summary
The following tables summarize the key in vitro pharmacological parameters of Lesogaberan.

Table 1: Receptor Binding Affinity of Lesogaberan
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Parameter Radioligand
Tissue/Cell
Source

Value Reference

Ki [3H]GABA
Rat brain

membranes
5.1 nM [1][4]

IC50 [3H]GABA
Rat brain

membranes
2 nM [2]

Ki (selectivity) [3H]GABA
Rat GABA-A

receptor
1.4 µM [1][4]

Table 2: Functional Potency of Lesogaberan

Parameter Assay Cell Line Value Reference

EC50

Intracellular

Ca2+

mobilization

CHO cells

expressing

human GABA-

B1a/2

8.6 nM [1][2][4]

EC50
cAMP

accumulation

CHO-K1 cells

expressing

human GABA-

B1A/B2

Agonist activity

confirmed
[5]

Signaling Pathways and Experimental Workflows
GABA-B Receptor Signaling Pathway
Activation of the GABA-B receptor by an agonist like Lesogaberan initiates a cascade of

intracellular events through the dissociation of the associated heterotrimeric G protein into its

Gα and Gβγ subunits. The primary signaling pathway involves the Gαi/o subunit, which inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][6]

Additionally, the Gβγ subunit can directly modulate ion channels, leading to the activation of G

protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-

gated Ca2+ channels.[3][6] Emerging evidence also suggests that GABA-B receptors can

couple to Gαq proteins, activating the phospholipase C (PLC) pathway, which results in the
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production of inositol trisphosphate (IP3) and subsequent release of calcium from intracellular

stores.[7][8][9]
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Start

Prepare Membranes
(e.g., from rat brain or
recombinant cell lines)

Incubate Membranes with
[3H]GABA and Lesogaberan

Separate Bound and
Free Radioligand

(e.g., filtration)

Quantify Radioactivity
(Scintillation Counting)

Data Analysis
(Calculate Ki)

End

 

Start

Plate CHO-K1 cells expressing
human GABA-B receptor

Load cells with a
calcium-sensitive dye

Add Lesogaberan
(agonist)

Measure fluorescence change
over time (e.g., FlexStation)

Data Analysis
(Calculate EC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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